Cas no 5178-94-9 (1,4-Cyclohexadiene, 3-butyl-)
1,4-Cyclohexadiene, 3-butyl- structure
Product Name:1,4-Cyclohexadiene, 3-butyl-
CAS No:5178-94-9
MF:C10H16
MW:136.234043121338
CID:361385
PubChem ID:42627136
Update Time:2025-04-19
1,4-Cyclohexadiene, 3-butyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Cyclohexadiene, 3-butyl-
- 3-butylcyclohexa-1,4-diene
- 5178-94-9
- DTXSID00655251
-
- Inchi： 1S/C10H16/c1-2-3-7-10-8-5-4-6-9-10/h5-6,8-10H,2-4,7H2,1H3
- InChI Key： SWKVOSARGXHSDC-UHFFFAOYSA-N
- SMILES： C1(C=CCC=C1)CCCC
Computed Properties
- Exact Mass: 136.12528
- Monoisotopic Mass: 136.125200510g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
1,4-Cyclohexadiene, 3-butyl- Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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